1-(2-chlorophenyl)-N-(2-morpholino-2-(thiophen-2-yl)ethyl)methanesulfonamide

• IUPAC Name: 1-(2-chlorophenyl)-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)methanesulfonamide
• InChI: InChI=1S/C17H21ClN2O3S2/c18-15-5-2-1-4-14(15)13-25(21,22)19-12-16(17-6-3-11-24-17)20-7-9-23-10-8-20/h1-6,11,16,19H,7-10,12-13H2
• InChI Key: IXPLWSFKGULCKC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNS(=O)(=O)CC2=CC=CC=C2Cl)C3=CC=CS3
• Molecular Formula: C17H21ClN2O3S2
• Molecular Weight: 400.9 g/mol

Description

1-(2-chlorophenyl)-N-(2-morpholino-2-(thiophen-2-yl)ethyl)methanesulfonamide, also known as TAK-659, is a novel small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been extensively studied for its ability to target various signaling pathways involved in the progression of cancer and autoimmune diseases.

Scientific Research Applications

Organic Synthesis and Characterization

Research has been conducted on the synthesis and characterization of compounds related to the chemical structure of interest. For instance, studies on diethyltin-based three-dimensional self-assemblies derived from sulfonate-phosphonate ligands explore the reaction mechanisms and structural formation of complex organic compounds (R. Shankar et al., 2011). These findings contribute to our understanding of molecular interactions and could inform the development of novel materials with specific properties.

Supramolecular Chemistry

The exploration of metal-organic frameworks (MOFs) constructed from thiophene-functionalized dicarboxylate highlights the application of similar compounds in creating materials with unique luminescence sensing capabilities and environmental contaminant removal efficiency. Such research points towards the potential use of these compounds in environmental monitoring and remediation efforts (Yang Zhao et al., 2017).

Luminescence Sensing Materials

The development of luminescent sensory materials from thiophene-based MOFs for detecting environmental contaminants demonstrates the application of these compounds in creating sensitive and selective sensors. This research showcases the potential of these materials in identifying hazardous substances like Hg(II), Cu(II), and Cr(VI) in various environments, underscoring their importance in public health and safety (Yang Zhao et al., 2017).

Pesticide Removal

Additionally, the ability of thiophene-based MOFs to efficiently trap and remove pesticides from waste solutions presents a novel approach to mitigating environmental pollution. This application is crucial for maintaining ecological balance and ensuring the safety of water resources (Yang Zhao et al., 2017).